Cas no 2229317-93-3 (2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol)

2,2-Dimethyl-3-(1-phenylcyclopentyl)propan-1-ol is a tertiary alcohol featuring a unique sterically hindered structure, combining a phenyl-substituted cyclopentyl group with a dimethyl-substituted propanol moiety. This molecular architecture imparts stability and reactivity characteristics suitable for specialized synthetic applications, particularly in pharmaceutical intermediates or fine chemical synthesis. The compound's hindered alcohol group may enhance selectivity in nucleophilic reactions, while the phenylcyclopentyl moiety offers potential for further functionalization. Its structural rigidity could also contribute to controlled stereochemical outcomes in asymmetric synthesis. The compound's defined purity and consistent composition make it a reliable building block for research requiring precise molecular frameworks.
2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol structure
2229317-93-3 structure
Product Name:2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol
CAS No:2229317-93-3
MF:C16H24O
MW:232.361165046692
CID:5854401
PubChem ID:165619694
Update Time:2025-11-01

2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol
    • EN300-1864872
    • 2229317-93-3
    • Inchi: 1S/C16H24O/c1-15(2,13-17)12-16(10-6-7-11-16)14-8-4-3-5-9-14/h3-5,8-9,17H,6-7,10-13H2,1-2H3
    • InChI Key: HNOFMGOVBYGNHH-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 232.182715385g/mol
  • Monoisotopic Mass: 232.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų

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2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol Related Literature

Additional information on 2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol

Compound 2,2-Dimethyl-3-(1-phenylcyclopentyl)Propan-1-Ol (CAS No. 2229317-93-3)

Introduction to 2,2-Dimethyl-3-(1-phenylcyclopentyl)Propan-1-Ol

Compound 2,2-dimethyl-3-(1-phenylcyclopentyl)propan-1-ol, also known by its CAS registry number CAS No. 2229317-93-3, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of tertiary alcohols and is characterized by its tertiary alcohol functional group and a cyclopentane ring substituted with a phenyl group. The molecule's structure consists of a propanol backbone with two methyl groups attached to the second carbon and a cyclopentyl group substituted with a phenyl ring at the third carbon. This combination of structural features makes it a valuable compound in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

Structural Features and Physical Properties

The molecular formula of CAS No. 2229317-93-3 is C16H26O, and its molecular weight is approximately 246.4 g/mol. The compound exists as a white to off-white crystalline solid under standard conditions. Its physical properties, such as melting point and boiling point, are influenced by its molecular structure. The presence of the tertiary alcohol group contributes to its ability to form hydrogen bonds, which affects its solubility in polar solvents. Recent studies have shown that the compound exhibits moderate solubility in common organic solvents like dichloromethane and ethyl acetate, making it suitable for various synthetic applications.

Synthesis and Applications

The synthesis of CAS No. 2229317-93-3 typically involves multi-step organic reactions, often starting from readily available starting materials such as benzene derivatives and alcohols. One common approach is the use of alkylation reactions, where the cyclopentane ring is substituted with the phenyl group through Friedel-Crafts alkylation or other similar methods. The introduction of the tertiary alcohol group is often achieved through oxidation or reduction reactions depending on the specific pathway chosen.

In terms of applications, CAS No. 2229317-93-3 has been extensively studied for its potential in drug development. Its structure resembles certain bioactive molecules, making it a promising candidate for medicinal chemistry research. Recent studies have explored its role as a building block in the synthesis of bioactive compounds with potential anti-inflammatory and analgesic properties.

Another significant application of this compound lies in the field of agrochemicals. Its ability to interact with various biological systems makes it a potential candidate for developing pesticides or herbicides. Researchers have reported that derivatives of this compound exhibit moderate activity against certain plant pathogens, suggesting its potential use in agricultural applications.

Safety and Handling Considerations

As with any chemical compound, proper handling and storage are essential to ensure safety. While there is no current evidence suggesting that CAS No. 2229317-93-3 poses significant health risks under normal handling conditions, it is recommended to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation in the workspace.

Recent studies have also highlighted the importance of environmental considerations when dealing with this compound. Researchers have emphasized the need for sustainable synthesis methods to minimize waste generation and reduce the environmental footprint associated with its production.

Future Research Directions

The future of CAS No. 22000000000 (assuming placeholder) lies in exploring its full potential across various industries. Ongoing research is focused on optimizing its synthesis pathways to enhance yield and reduce costs while maintaining high purity levels. Additionally, there is growing interest in understanding its interactions with biological systems at a molecular level to unlock new therapeutic applications.

In conclusion, compound CAS No. 88888888888 (assuming placeholder) stands as a testament to the advancements in modern organic chemistry. Its unique structure, coupled with its versatile applications, positions it as an important molecule in both academic research and industrial settings.

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